![molecular formula C15H20N2O5S B2571260 5-oxo-N-(3,4,5-trimethoxyphenyl)-1,4-thiazepane-3-carboxamide CAS No. 1396560-76-1](/img/structure/B2571260.png)
5-oxo-N-(3,4,5-trimethoxyphenyl)-1,4-thiazepane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-oxo-N-(3,4,5-trimethoxyphenyl)-1,4-thiazepane-3-carboxamide, commonly known as TTA-A2, is a chemical compound that has been widely studied for its potential applications in scientific research. TTA-A2 belongs to the thiazepane family of compounds and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Research indicates methods for synthesizing compounds with similar structures, focusing on various chemical reactions and conditions. For example, the study of the synthesis of nitrothiophenes with basic or electrophilic substituents evaluates different synthetic pathways (Threadgill et al., 1991).
- Chemical Reactions and Properties : Studies explore the reactivity and structural properties of related compounds, informing how "5-oxo-N-(3,4,5-trimethoxyphenyl)-1,4-thiazepane-3-carboxamide" might behave in various chemical environments. For instance, the synthesis and crystal structure analysis of a compound with a similar structure provides insights into its chemical properties and potential applications (Prabhuswamy et al., 2016).
Pharmacological Applications
- Antibacterial and Antifungal Activities : Several studies have assessed compounds with similar structures for their potential as antibacterial and antifungal agents. These studies could inform the possible uses of "this compound" in treating microbial infections (Desai et al., 2011).
- Anticancer Activities : Research on structurally similar compounds also explores their potential as anticancer agents. This suggests a possible application for "this compound" in cancer treatment or research (Ravinaik et al., 2021).
properties
IUPAC Name |
5-oxo-N-(3,4,5-trimethoxyphenyl)-1,4-thiazepane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5S/c1-20-11-6-9(7-12(21-2)14(11)22-3)16-15(19)10-8-23-5-4-13(18)17-10/h6-7,10H,4-5,8H2,1-3H3,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYKYBFGMHCPMJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2CSCCC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.